Cas no 642092-86-2 (1-BUTANAMINE, 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]-)

• Product Name: 1-BUTANAMINE, 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]-
• CAS No: 642092-86-2
• MF: C₇H₁₃N₃S₂
• MW: 203.328218221664
• CID: 3198998
• PubChem ID: 15230131
• Update Time: 2025-04-21

1-BUTANAMINE, 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANAMINE, 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]-
• 642092-86-2
• EN300-242802
• 4-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)butan-1-amine
• 4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]butan-1-amine
• CS-0282853
• 2-[(4-AMINOBUTYL)SULFANYL]-5-METHYL-1,3,4-THIADIAZOLE

• Inchi： 1S/C7H13N3S2/c1-6-9-10-7(12-6)11-5-3-2-4-8/h2-5,8H2,1H3
• InChI Key： RUUUIDCOJLEZDA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CCCCN

Computed Properties

• Exact Mass: 203.05508977Da
• Monoisotopic Mass: 203.05508977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų